Cas no 103935-48-4 (Methanesulfonic acid,1,1,1-trifluoro-, 3-bromopropyl ester)

• Product Name: Methanesulfonic acid,1,1,1-trifluoro-, 3-bromopropyl ester
• CAS No: 103935-48-4
• MF: C₄H₆BrF₃O₃S
• MW: 271.052850246429
• CID: 169756
• PubChem ID: 124865
• Update Time: 2025-06-15

Methanesulfonic acid,1,1,1-trifluoro-, 3-bromopropyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 3-bromopropyl ester
• 3-bromopropyl trifluoromethanesulfonate
• 3-bromopropyl-1-trifluoromethanesulfonate
• 3-Bromopropyl-1-triflate
• Methanesulfonic acid, trifluoro-, 3-bromopropyl ester
• 3-bromopropyltrifluoromethanesulfonate
• SCHEMBL1118353
• DTXSID50146149
• trifluoro-methanesulfonic acid 3-bromo-propyl ester
• AT33803
• 3-bromopropyl triflate
• 103935-48-4
• trifluoromethanesulfonic acid 3-bromo-propyl ester

• Inchi： 1S/C4H6BrF3O3S/c5-2-1-3-11-12(9,10)4(6,7)8/h1-3H2
• InChI Key： SEAVCWYCBPZIEO-UHFFFAOYSA-N
• SMILES： BrCCCOS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 269.91728
• Monoisotopic Mass: 269.91731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on Methanesulfonic acid,1,1,1-trifluoro-, 3-bromopropyl ester

Recent Advances in the Study of Methanesulfonic Acid,1,1,1-trifluoro-, 3-bromopropyl Ester (CAS: 103935-48-4)

The compound Methanesulfonic acid,1,1,1-trifluoro-, 3-bromopropyl ester (CAS: 103935-48-4) has garnered significant attention in recent chemical and pharmaceutical research due to its unique properties and potential applications. This trifluoromethanesulfonate derivative, characterized by its bromopropyl ester group, serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules and advanced materials. Recent studies have explored its reactivity, stability, and utility in various chemical transformations, shedding light on its role in modern synthetic chemistry.

One of the key areas of investigation has been the compound's application in nucleophilic substitution reactions. Researchers have demonstrated that the bromopropyl ester moiety in Methanesulfonic acid,1,1,1-trifluoro-, 3-bromopropyl ester facilitates efficient alkylation reactions, making it a valuable building block for the synthesis of complex organic molecules. Its trifluoromethanesulfonate group further enhances its reactivity, enabling the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions. These properties have been leveraged in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In the pharmaceutical domain, recent studies have highlighted the potential of this compound as a precursor in the synthesis of fluorinated drugs. Fluorinated compounds are increasingly important in drug development due to their enhanced metabolic stability and bioavailability. Methanesulfonic acid,1,1,1-trifluoro-, 3-bromopropyl ester has been used to introduce trifluoromethyl groups into drug candidates, a modification that can significantly improve their pharmacological profiles. For instance, its application in the synthesis of antiviral and anticancer agents has been reported, showcasing its relevance in medicinal chemistry.

Another notable advancement is the exploration of this compound's role in polymer chemistry. Researchers have utilized it as a monomer or cross-linking agent in the development of fluorinated polymers, which exhibit exceptional thermal stability, chemical resistance, and low surface energy. These polymers find applications in coatings, membranes, and electronic materials. The bromopropyl ester group's reactivity allows for further functionalization, enabling the design of tailored polymeric materials with specific properties.

Safety and environmental considerations have also been a focus of recent research. Studies have investigated the compound's toxicity, biodegradability, and potential environmental impact. While it is generally stable under controlled conditions, proper handling and disposal protocols are emphasized to mitigate risks associated with its bromine and fluorine content. Regulatory guidelines continue to evolve, and researchers are encouraged to adhere to best practices in its use and management.

In conclusion, Methanesulfonic acid,1,1,1-trifluoro-, 3-bromopropyl ester (CAS: 103935-48-4) represents a multifaceted compound with broad applicability in chemical and pharmaceutical research. Its unique structural features enable diverse synthetic transformations, making it a valuable tool for scientists. Ongoing research aims to further elucidate its potential, optimize its applications, and address safety and environmental concerns, ensuring its sustainable use in the industry.